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Haploside C: Technical Profile

The table below consolidates the core data available for Haploside C, a flavonoid glycoside isolated from

plants of the Haplophyllum genus [1] [2].

Property

Details

IUPAC Name
(Description)

Biological Sources

Molecular Formula

Molecular Weight

Melting Point

Specific Rotation

UV-Vis A_max (nm)

3,4',5,7-tetrahydroxy-3',8-dimethoxyflavone 7-O-[O-a-L-rhamnopyranosyl-
(1 - 2)-(6"-O-acetyl-B-D-glucopyranoside)] [1]

Haplophyllum perforatum, H. foliosum, H. pedicellatum [2]

C({31)H({36})O(_{18}) [2]

696.62 g/mol [2]

143-145 °C [2]

[a](™{22} _D) -0£3° (in methanol) [2]

260 (4.38), 275 (4.20), 343 (4.05), 385 (4.26) [2]
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Property Details
Major Pharmacological Pronounced hypoazotemic (blood nitrogen-lowering) action [1]
Activity

The following diagram illustrates the general isolation and characterization workflow for a compound like

Haploside C, based on standard phytochemical processes.
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Research Context and Limitations

The search results confirm Haploside C's identity and basic properties but have key limitations for your

whitepaper:

¢ Lack of Experimental Detail: The sources note a "pronounced hypoazotemic action” [1] but do not
provide the detailed experimental protocols, such as model organisms, dosages, or duration of
studies.

¢ No Signaling Pathways: The mechanism of action and corresponding signaling pathways are not
described in the available literature.

¢ Dated Information: The core identification was published in 1987 [1], with a later compilation in 2013
[2], so this does not represent the current state of research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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